Cas no 2827-18-1 (Thiourea,N-ethyl-N'-(4-methylphenyl)-)

Thiourea,N-ethyl-N'-(4-methylphenyl)- structure
2827-18-1 structure
Product Name:Thiourea,N-ethyl-N'-(4-methylphenyl)-
CAS No:2827-18-1
MF:C10H14N2S
MW:194.296560764313
CID:281091
PubChem ID:4413304
Update Time:2025-04-19

Thiourea,N-ethyl-N'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-ethyl-N'-(4-methylphenyl)-
    • 1-ethyl-3-(4-methylphenyl)thiourea
    • 1-Aethyl-3-p-tolyl-thioharnstoff
    • 1-ethyl-3-p-tolylthiourea
    • 1-ethyl-3-p-tolyl-thiourea
    • AC1N9N8V
    • CHEMBL456625
    • F0486-2375
    • HMS1649D15
    • N1-ethyl-N2-(4-methylphenyl)thiourea
    • N-Aethyl-N'-p-tolyl-thioharnstoff
    • N-ethyl-N'-(4-methylphenyl)thiourea
    • N-ethyl-N'-p-tolyl-thiourea
    • NSC75684
    • STK970599
    • AKOS003625382
    • AKOS002222225
    • SCHEMBL5455321
    • 2827-18-1
    • DTXSID70403004
    • (Z)-N-ethyl-N'-(p-tolyl)carbamimidothioic acid
    • NSC-75684
    • Inchi: 1S/C10H14N2S/c1-3-11-10(13)12-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H2,11,12,13)
    • InChI Key: FNGYBATZKHIECN-UHFFFAOYSA-N
    • SMILES: S=C(NCC)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 194.08792
  • Monoisotopic Mass: 194.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56.2A^2

Experimental Properties

  • Density: 1.129
  • Boiling Point: 283°Cat760mmHg
  • Flash Point: 125°C
  • Refractive Index: 1.625
  • PSA: 24.06
  • LogP: 2.76520
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